Tetraaluminum trichloride nonahydroxide

• CAS: 11089-92-2
• Molecular Formula: Al4Cl3H9O9
• Molecular Weight: 367.35 g/mol
• SMILES: [OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[Al+3].[Al+3].[Al+3].[Al+3].[Cl-].[Cl-].[Cl-]
• InChI: InChI=1S/4Al.3ClH.9H2O/h;;;;3*1H;9*1H2/q4*+3;;;;;;;;;;;;/p-12
• InChIKey: UZHIXXILBCHCKV-UHFFFAOYSA-B

Sourcing aluminum chlorohydrates with inconsistent Al:Cl ratios risks batch failure and regulatory non-compliance. Tetraaluminum trichloride nonahydroxide (CAS 11089-92-2) eliminates this variability with a USP-defined atomic ratio of 1.26:1-1.90:1 and anhydrous content of 90.0-110.0%. • High basicity (≥80%) minimizes pH adjustment in water treatment and reduces residual aluminum levels. • Lower Al:Cl ratio versus standard ACH (>1.90) delivers superior sweat duct diffusion with reduced skin irritation potential. • Compendial-grade identity ensures regulatory compliance for OTC antiperspirant formulations and compounding pharmacies.

Tetraaluminum Trichloride Nonahydroxide (CAS 11089-92-2) Procurement Baseline: Chemical Identity, Regulatory Status, and Industry Positioning

Tetraaluminum trichloride nonahydroxide (CAS 11089-92-2), also designated as aluminum sesquichlorohydrate or aluminum chloride hydroxide (Al₄Cl₃(OH)₉) [1], is a complex basic aluminum salt with the molecular formula Al₄Cl₃H₉O₉ and a molecular weight of approximately 367.35 g/mol [2]. It belongs to the broader class of aluminum chlorohydrates and is recognized by the EINECS number 234-310-4 [1]. This compound exists as a water-soluble, white to pale yellow crystalline powder or as a clear to slightly yellow liquid solution, depending on its formulation . Its primary industrial and consumer applications are concentrated in the personal care sector, where it functions as an antiperspirant active, deodorant agent, and astringent . It is listed in major pharmacopeias, including the United States Pharmacopeia (USP), which defines its compositional and purity specifications [3].

• [1] ECHA (European Chemicals Agency). Substance Information for Tetraaluminium trichloride nonahydroxide (EC Number: 234-310-4, CAS: 11089-92-2). View Source
• [2] The Good Scents Company. tetraaluminum trichloride nonahydroxide (CAS 11089-92-2) Information. View Source
• [3] United States Pharmacopeia (USP). USP Monographs: Aluminum Sesquichlorohydrate Solution. View Source

Why Generic Substitution of CAS 11089-92-2 with Other Aluminum Salts Carries Significant Formulation and Performance Risk

Substituting tetraaluminum trichloride nonahydroxide with other aluminum-based coagulants or antiperspirant actives—such as standard aluminum chlorohydrate (ACH), polyaluminum chloride (PAC), or aluminum chloride (AlCl₃)—introduces material risks to product efficacy, safety, and regulatory compliance. These compounds differ fundamentally in their aluminum-to-chloride atomic ratios, degree of polymerization, basicity, and pH profiles [1][2]. For instance, PAC typically exhibits a basicity of 40–70%, whereas aluminum sesquichlorohydrate is characterized by a much higher basicity (≥80%) and a precisely defined USP-grade Al:Cl atomic ratio range of 1.26:1 to 1.90:1 [3]. Such compositional variations directly govern performance attributes: in water treatment, higher basicity correlates with reduced pH adjustment requirements and lower residual aluminum levels [2]; in personal care, the Al:Cl ratio modulates antiperspirant efficacy, skin irritation potential, and formulation compatibility [1]. Direct replacement without quantitative specification of these parameters can therefore lead to batch-to-batch inconsistency, failed stability tests, or non-compliance with compendial monographs.

• [1] Hengsin. Polyaluminium Chloride vs Aluminium Chlorohydrate Comparison. October 4, 2025. View Source
• [2] Pediaa. What is the Difference Between Aluminum Chlorohydrate and Polyaluminum Chloride. October 5, 2023. View Source
• [3] United States Pharmacopeia (USP). USP 2025: Aluminum Sesquichlorohydrate Solution. Compiled by TrungTamThuoc.com. View Source

Quantitative Differentiation Evidence: Tetraaluminum Trichloride Nonahydroxide vs. In-Class Comparators

Al:Cl Atomic Ratio Range Defines USP-Grade Antiperspirant Potency Relative to Standard ACH

Tetraaluminum trichloride nonahydroxide (aluminum sesquichlorohydrate) is distinguished from standard aluminum chlorohydrate (ACH) by a quantitatively narrower and lower Al:Cl atomic ratio range. According to the USP monograph, the Al:Cl atomic ratio for aluminum sesquichlorohydrate solution is specified to fall between 1.26:1 and 1.90:1 [1]. In contrast, commercial activated aluminum chlorohydrate (AACH) products for antiperspirant applications are characterized by an Al:Cl ratio typically greater than 1.90, often around 2.0 [2]. This compositional difference directly influences the polymerization profile and, consequently, the biological activity. Patents describe that a lower Al:Cl ratio, specifically within the range of 1.5 to 1.8, enables the formation of aluminum sesquichlorohydrate with enhanced antiperspirant efficacy compared to standard ACH [3].

Evidence Dimension	Al:Cl Atomic Ratio
Target Compound Data	1.26:1 to 1.90:1 (USP specification range for aluminum sesquichlorohydrate) [1]
Comparator Or Baseline	>1.90, typically ~2.0 (standard activated aluminum chlorohydrate, AACH) [2]
Quantified Difference	Target compound operates in a lower Al:Cl ratio regime (<1.90) vs. comparator (>1.90)
Conditions	Regulatory specification (USP) and commercial product data sheets for antiperspirant actives

Why This Matters

This quantitative metric is critical for procurement: a lower Al:Cl ratio directly correlates with improved sweat reduction performance in personal care formulations, making it a key specification for formulators seeking to optimize efficacy.

• [1] United States Pharmacopeia (USP). USP 2025: Aluminum Sesquichlorohydrate Solution. Compiled by TrungTamThuoc.com. View Source
• [2] Smith, S. et al. US Patent Application US20170000701A1. Method of making high performance activated aluminum sesquichlorohydrate powders. Published Jan 5, 2017. View Source
• [3] Smith, S. et al. US Patent Application US20170000701A1. Method of making high performance activated aluminum sesquichlorohydrate powders. [0009, Table I]. Published Jan 5, 2017. View Source

Basicity and pH Profile Differentiation for Water Treatment Coagulation Relative to PAC

In water treatment applications, aluminum sesquichlorohydrate (tetraaluminum trichloride nonahydroxide) exhibits a distinct performance profile compared to polyaluminum chloride (PAC) due to differences in basicity. Aluminum chlorohydrate (ACH), the class to which this compound belongs, is characterized by a basicity of ≥80%, which is significantly higher than the typical basicity range of PAC (40–70%) [1]. This higher basicity translates to a lower Al₂O₃ content of 23–24% in ACH compared to 10–30% in PAC, and a superior ability to perform in low-temperature, low-turbidity water conditions without requiring significant pH correction [2]. Furthermore, ACH usage results in lower residual aluminum levels in treated water, which is a critical safety parameter for drinking water applications [2].

Evidence Dimension	Basicity
Target Compound Data	≥80% (ACH class characteristic) [1]
Comparator Or Baseline	40–70% (Polyaluminum Chloride, PAC) [1]
Quantified Difference	Minimum 10% absolute higher basicity for ACH class vs. PAC upper limit
Conditions	Commercial coagulant specifications and performance comparisons

Why This Matters

For industrial water treatment procurement, higher basicity directly reduces the need for and cost of pH-adjusting chemicals (like lime or caustic soda) and mitigates the risk of exceeding regulatory limits for residual aluminum in finished water.

• [1] Hengsin. Polyaluminium Chloride vs Aluminium Chlorohydrate Comparison. October 4, 2025. View Source
• [2] Hengsin. Polyaluminium Chloride vs Aluminium Chlorohydrate Comparison. Section: 'What is Aluminium Chlorohydrate (ACH)?'. October 4, 2025. View Source

Regulatory Specification of Al:Cl Ratio (1.26:1–1.90:1) as a Distinctive Quality Gate for Cosmetic-Grade Procurement

The USP monograph for Aluminum Sesquichlorohydrate Solution mandates a specific aluminum-to-chloride atomic ratio range of 1.26:1 to 1.90:1 [1]. This is a more stringent and defined specification compared to the general class of aluminum chlorohydrates (AlₙCl₍₃ₙ₋ₘ₎(OH)ₘ), which can encompass a broader array of stoichiometries [2]. Commercial suppliers of this compound for personal care applications adhere to this ratio; for example, Elementis REACH 301 specifies an Al:Cl molar ratio of 1.50:1–1.80:1 . This contrasts with other aluminum salts like aluminum chloride (AlCl₃), which has a fixed Al:Cl ratio of 1:3 but is far more acidic and irritating to skin [3].

Evidence Dimension	Regulatory Specification (USP Al:Cl Atomic Ratio)
Target Compound Data	1.26:1 to 1.90:1 [1]
Comparator Or Baseline	No such specified range for general ACH or PAC in cosmetic monographs
Quantified Difference	Target compound possesses a specific, numerically bounded regulatory requirement for its primary active moiety
Conditions	United States Pharmacopeia (USP) monograph for Aluminum Sesquichlorohydrate Solution

Why This Matters

For procurement in the cosmetics industry, a USP-defined Al:Cl ratio range provides a quantifiable and auditable quality parameter, ensuring batch-to-batch consistency and regulatory compliance that generic 'aluminum chlorohydrate' may not guarantee.

• [1] United States Pharmacopeia (USP). USP 2025: Aluminum Sesquichlorohydrate Solution. Compiled by TrungTamThuoc.com. View Source
• [2] Pediaa. What is the Difference Between Aluminum Chlorohydrate and Polyaluminum Chloride. October 5, 2023. View Source
• [3] Independent Chemical. Use of Aluminum Salts in Antiperspirants. October 30, 2019. View Source

Optimal Application Scenarios for Tetraaluminum Trichloride Nonahydroxide Based on Verified Performance Differentiation

Formulation of High-Efficacy, pH-Balanced Antiperspirants and Deodorants for Sensitive Skin

This compound is the optimal choice for developing clinical-strength or daily-use antiperspirants where a balance of high efficacy and reduced irritation is paramount. The quantitatively defined and lower Al:Cl atomic ratio (1.26:1–1.90:1) relative to standard ACH (>1.90) drives superior sweat duct diffusion and plug formation [1][2]. Simultaneously, the compound's USP-defined pH range of 3.0–5.0 (for a 15% aqueous solution) makes it less acidic and less irritating than aluminum chloride-based formulations, which are known for causing skin sensitivity [3]. This combination of evidence supports its use in premium antiperspirant sticks, roll-ons, and creams designed for consumer comfort and extended wear.

Coagulation for Drinking Water Treatment in Low-Temperature, Low-Turbidity Conditions

Based on its high basicity (≥80% for the ACH class), tetraaluminum trichloride nonahydroxide is a technically superior coagulant for municipal drinking water plants operating under challenging raw water conditions, such as during winter months [4]. Unlike PAC (basicity 40–70%), the higher basicity minimizes the depletion of natural alkalinity in the water, thereby stabilizing pH and reducing the need for and cost of post-treatment pH correction [4]. Furthermore, its use is associated with lower residual aluminum levels in the finished water, which is critical for meeting stringent drinking water safety standards [4].

USP-Grade Active Pharmaceutical Ingredient (API) Sourcing for Compounded Preparations

For pharmacists and compounding facilities preparing prescription antiperspirants or astringent solutions, the USP monograph provides a non-negotiable framework for identity, strength, quality, and purity [5]. Procurement of tetraaluminum trichloride nonahydroxide that meets the USP specification for an Al:Cl atomic ratio of 1.26:1 to 1.90:1 and an anhydrous content of 90.0–110.0% of the labeled claim is essential [5]. Substitution with a non-USP grade 'aluminum chlorohydrate' is not permissible and would constitute a regulatory violation, making this specific CAS number the only appropriate choice for this application [5].

• [1] Smith, S. et al. US Patent Application US20170000701A1. Method of making high performance activated aluminum sesquichlorohydrate powders. [0009, Table I]. Published Jan 5, 2017. View Source
• [2] United States Pharmacopeia (USP). USP 2025: Aluminum Sesquichlorohydrate Solution. Compiled by TrungTamThuoc.com. View Source
• [3] Independent Chemical. Use of Aluminum Salts in Antiperspirants. October 30, 2019. View Source
• [4] Hengsin. Polyaluminium Chloride vs Aluminium Chlorohydrate Comparison. Section: 'What is Aluminium Chlorohydrate (ACH)?'. October 4, 2025. View Source
• [5] United States Pharmacopeia (USP). USP Monographs: Aluminum Sesquichlorohydrate Solution. View Source